Cas no 21865-17-8 (3-(trimethylammonio)propane-1-sulfonate)

• Product Name: 3-(trimethylammonio)propane-1-sulfonate
• CAS No: 21865-17-8
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 260695
• PubChem ID: 30837
• Update Time: 2025-04-19

3-(trimethylammonio)propane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-3-sulfo-, inner salt
• 3-(TRIMETHYLAMMONIUM)PROPANESULFONATE, INNER SALT
• 3-(trimethylazaniumyl)propane-1-sulfonate
• 1&amp
• 3-(trimethylammonio)propane-1-sulfonate
• 3K1&amp
• 3-Trimethylammoniumpropanesulfonate inner salt
• 4-(Trimethylammonium)-propansultan
• AC1L1KD1
• AMMONIUM, TRIMETHYL(3-SULFOPROPYL)-, HYDROXIDE, inner salt
• amp
• BRN 4133267
• Cholinesulfonate
• NSC102619
• WLN: WSO&amp
• BDBM50007974
• trimethyl(3-sulfopropyl)ammonium
• 3-(Trimethyl-.lambda.~5~-azanyl)-1-propanesulfonic acid
• NSC-102619
• CHEMBL3234370
• 1-Propanaminium, N,N,N-trimethyl-3-sulfo-, hydroxide, inner salt
• Z2375609319
• 3-(trimethylammonio)-1-propanesulfonate
• AKOS034016218
• 1-Propanaminium, N,N,N-trimethyl-3-sulfo-, inner salt
• NSC 102619
• 1-Propanaminium,N,N-trimethyl-3-sulfo-, hydroxide, inner salt
• EN300-365994
• 7CBL522F69
• WLN: WSO&3K1&1&1
• (3-Trimethyl)ammoniumpropanesulfonate inner salt
• UNII-7CBL522F69
• DTXSID50176264
• 21865-17-8
• SCHEMBL985193

• Inchi： 1S/C6H15NO3S/c1-7(2,3)5-4-6-11(8,9)10/h4-6H2,1-3H3
• InChI Key： WFJHXXPYPMNRPK-UHFFFAOYSA-N
• SMILES： S(CCC[N+](C)(C)C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 181.07735
• Monoisotopic Mass: 181.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2
• XLogP3: -0.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2
• LogP: 0.70870